Cas no 896270-30-7 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide
• CAS No: 896270-30-7
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 6205660
• PubChem ID: 7267059
• Update Time: 2025-06-14

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide
• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide
• F2556-0270
• SR-01000022371
• Z67688039
• AKOS024660043
• SR-01000022371-1
• N-(4,7-dimethylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide
• 896270-30-7

• Inchi： 1S/C17H16N2O3S2/c1-10-8-9-11(2)15-14(10)18-17(23-15)19-16(20)12-6-4-5-7-13(12)24(3,21)22/h4-9H,1-3H3,(H,18,19,20)
• InChI Key： MBXFTMBWPIMXFL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(NC1=NC2C(C)=CC=C(C)C=2S1)=O)(=O)=O

Computed Properties

• Exact Mass: 360.06023472g/mol
• Monoisotopic Mass: 360.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide

Recent Advances in the Study of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS: 896270-30-7)

The compound N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS: 896270-30-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique chemical structure, featuring a benzothiazole core and a methanesulfonylbenzamide moiety, allows for selective interaction with target proteins, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits strong inhibitory activity against protein kinases implicated in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of the compound, revealing its potential as a lead molecule for kinase-targeted therapies.

Another significant development was reported in a recent preprint on bioRxiv, where the compound was tested for its anti-inflammatory properties. The results indicated that N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide effectively suppresses the production of pro-inflammatory cytokines in macrophage cells, suggesting its utility in treating chronic inflammatory diseases.

Further investigations into the pharmacokinetics and toxicity profile of this compound are currently underway. Preliminary data from animal models indicate favorable bioavailability and minimal off-target effects, which are critical for advancing the compound to clinical trials. Researchers are also exploring structural modifications to enhance its efficacy and reduce potential side effects.

In conclusion, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS: 896270-30-7) represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. Continued research efforts are expected to uncover additional applications and optimize its pharmacological properties for clinical use.